Cas no 1708288-28-1 (2-(4-Methylpiperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one)

2-(4-Methylpiperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one structure
1708288-28-1 structure
Product Name:2-(4-Methylpiperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
CAS No:1708288-28-1
MF:C13H20N4O
MW:248.324102401733
CID:5743804
PubChem ID:136910323
Update Time:2023-11-11

2-(4-Methylpiperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methylpiperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
    • 1708288-28-1
    • 2-(4-Methyl-piperidin-1-yl)-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
    • Pyrido[4,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-(4-methyl-1-piperidinyl)-
    • Inchi: 1S/C13H20N4O/c1-9-3-6-17(7-4-9)13-15-11-2-5-14-8-10(11)12(18)16-13/h9,14H,2-8H2,1H3,(H,15,16,18)
    • InChI Key: BGEMIKLLTYZBNI-UHFFFAOYSA-N
    • SMILES: O=C1C2CNCCC=2N=C(N1)N1CCC(C)CC1

Computed Properties

  • Exact Mass: 248.16371127g/mol
  • Monoisotopic Mass: 248.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 405.5±55.0 °C(Predicted)
  • pka: 8.58±0.20(Predicted)
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